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Efficacy and Safety Data from Phase 2a Trial

The following table summarizes the core outcomes for FFA patients treated with brepocitinib 45 mg daily

over a 24-week period [1] [2]:

Outcome Measure Result at Week 24 Key Findings

FFA Severity (FFASI) -33.6% mean change Dose-dependent efficacy (15 mg & 30 mg QD
also effective in other studies) [2] [3]

Disease Activity
(LPPAI)

-51.0% mean change Improvement in Lichen Planopilaris Activity
Index [2]

Inflammatory
Biomarker (CCL5)

Significant
downregulation (p=0.004)

Key coprimary endpoint; confirms target
engagement and reduced inflammation [1] [2]

Safety Profile Generally well-tolerated Most adverse events (AEs) mild to moderate
(e.g., acne, anemia); severe AEs rare [2]

Patient Response Factor: The study noted that patients with a shorter disease duration (less than 5 years)

showed greater improvement in clinical scores compared to those with longer-standing disease [2].
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Experimental Protocol Overview

The data was generated from a randomized, double-blind, placebo-controlled, single-center phase 2a

trial (NCT05076006) conducted from June 2021 to September 2024 [1] [2].

Patient Population: The trial included adults (≥18 years) diagnosed with FFA, as well as Lichen

Planopilaris (LPP) or Central Centrifugal Cicatricial Alopecia (CCCA). Disease duration ranged from 6
months to 7 years [2].

Intervention and Dosing:
Patients were randomized 3:1 to receive either brepocitinib 45 mg or a matching placebo
orally once daily for the initial 24 weeks.
This was followed by a 24-week extension period where all patients received brepocitinib [1]

[2].
Primary Endpoints: The co-primary endpoints at week 24 were:

Change in lesional scalp expression of the inflammatory biomarker CCL5.
Change in lesional expression of fibrosis-related markers.

Safety [1].
Key Assessments:

Biomarker Analysis: Lesional scalp biopsies were collected at baseline, week 24, and week
48 for gene expression analysis [1] [2].

Clinical Scoring: Disease activity was measured using standardized tools like the Frontal
Fibrosing Alopecia Severity Index (FFASI) and Lichen Planopilaris Activity Index (LPPAI) [2].

Mechanism of Action: TYK2/JAK1 Inhibition

Brepocitinib is an oral selective dual inhibitor of TYK2 (Tyrosine Kinase 2) and JAK1 (Janus Kinase 1).

This mechanism is central to its therapeutic effect in FFA, which is driven by a Th1/IFNγ (T-helper

1/Interferon-gamma) autoimmune response that attacks hair follicles [4] [2].

The diagram below illustrates how brepocitinib intervenes in the inflammatory signaling pathway

implicated in FFA.
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This targeted inhibition reduces the production of pro-inflammatory cytokines and biomarkers, including

CCL5, which was significantly downregulated in the trial, leading to reduced inflammation and clinical

improvement [1] [2] [3].
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Interpretation and Context for Professionals

Promising but Preliminary: The 33.6% reduction in FFASI at 24 weeks indicates a positive
biological effect, positioning brepocitinib as a promising candidate for a condition with few effective

treatments. However, this data is from a phase 2a trial. Confirmation in larger, phase 3 studies is
essential to definitively establish its efficacy and safety profile [2].

Strategic Differentiation: Brepocitinib's dual TYK2/JAK1 inhibition may offer a more targeted
approach compared to broader JAK inhibitors, potentially optimizing the benefit-risk profile by sparing

JAK2 and JAK3 related functions [3].
Considerations for Future Trials: The finding that early intervention (disease duration <5 years)

leads to better outcomes is critical for trial design and may define the target patient population for
future development [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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